molecular formula C18H20N4O3 B2687357 (2S)-N-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide CAS No. 1375944-48-1

(2S)-N-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

Cat. No. B2687357
CAS RN: 1375944-48-1
M. Wt: 340.383
InChI Key: SLFAXCRFMPGLPK-INIZCTEOSA-N
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Description

The compound is a complex organic molecule that contains several functional groups and structural features. It includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The molecule also contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom .


Synthesis Analysis

The synthesis of such compounds often involves the use of amidoximes and acyl chlorides or activated carboxylic acids . The reaction conditions can be varied, and the presence of certain catalysts can influence the cyclization reaction . The synthesis of oxadiazoles can also involve the use of different cyclic or acyclic precursors .


Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring and a 1,2,4-oxadiazole ring . The presence of these rings allows for a variety of substituents, which can lead to differences in the properties of the molecule due to variations in the electronic environment .


Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyrrolidine and 1,2,4-oxadiazole rings . These rings can participate in a variety of reactions, and the presence of different substituents can influence the reactivity of the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine and 1,2,4-oxadiazole rings, as well as the various substituents, would affect properties such as solubility, stability, and reactivity .

Mechanism of Action

While the specific mechanism of action for this compound is not provided, compounds with similar structures have been found to exhibit a variety of biological activities . For example, many oxadiazole derivatives have been shown to exhibit antibacterial, antiviral, and antifungal properties .

properties

IUPAC Name

(2S)-N-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]phenyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O3/c1-3-10-22-11-4-5-16(22)18(23)20-14-6-8-15(9-7-14)24-12-17-19-13(2)21-25-17/h1,6-9,16H,4-5,10-12H2,2H3,(H,20,23)/t16-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLFAXCRFMPGLPK-INIZCTEOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)COC2=CC=C(C=C2)NC(=O)C3CCCN3CC#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NOC(=N1)COC2=CC=C(C=C2)NC(=O)[C@@H]3CCCN3CC#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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